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Compound of Interest

Compound Name: 3-Bromo-5-isopropylbenzoic acid

Cat. No.: B1282658 Get Quote

The compound name "3-bromo-5-propan-2-ylbenzoic acid" is the correct and preferred IUPAC

(International Union of Pure and Applied Chemistry) name.[1] This nomenclature is derived by

systematically identifying the parent structure, principal functional group, and all substituents,

and then assigning locants (numbered positions) according to a specific set of priority rules.

Breakdown of the IUPAC Name:
1. Parent Structure: Benzoic Acid The core of the molecule is a benzene ring attached to a

carboxylic acid group (-COOH). When a carboxyl group is directly attached to a benzene ring,

the parent name is "benzoic acid".[2][3] This is a retained IUPAC name that is preferred for its

common and widespread use.[3][4]

2. Principal Functional Group: Carboxylic Acid The carboxylic acid group is the principal

functional group in this molecule, which dictates the suffix of the name.[3][5] According to

IUPAC rules, the carbon atom of the benzene ring attached to the carboxylic acid is assigned

the number 1 position (locant 1).[2][5]

3. Substituents and Locants: The benzene ring has two additional groups attached, which are

treated as substituents:

A bromine atom (-Br): The prefix for this substituent is "bromo".

A propan-2-yl group (-CH(CH₃)₂): This is a three-carbon alkyl group attached via its central

carbon. It is also commonly known as an isopropyl group.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1282658?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_propan-2-yl_benzoic-acid
https://chem.libretexts.org/Courses/College_of_Marin/Chem_110%3A_Chemistry_for_the_Allied_Health_Sciences/10%3A_Organic_Chemistry_-_Alkanes_and_Halogenated_Hydrocarbons/10.08%3A_IUPAC_Naming_of_Organic_Compounds_with_Functional_Groups
https://en.wikipedia.org/wiki/IUPAC_nomenclature_of_organic_chemistry
https://en.wikipedia.org/wiki/IUPAC_nomenclature_of_organic_chemistry
https://iupac.org/wp-content/uploads/2021/06/Organic-Brief-Guide-brochure_v1.1_June2021.pdf
https://en.wikipedia.org/wiki/IUPAC_nomenclature_of_organic_chemistry
https://www.chem.uiuc.edu/GenChemReferences/nomenclature_rules.html
https://chem.libretexts.org/Courses/College_of_Marin/Chem_110%3A_Chemistry_for_the_Allied_Health_Sciences/10%3A_Organic_Chemistry_-_Alkanes_and_Halogenated_Hydrocarbons/10.08%3A_IUPAC_Naming_of_Organic_Compounds_with_Functional_Groups
https://www.chem.uiuc.edu/GenChemReferences/nomenclature_rules.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22738325.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Numbering proceeds around the ring to give the substituents the lowest possible locants.

Starting from the carboxylic acid at position 1, the bromine atom is at position 3, and the

propan-2-yl group is at position 5.

4. Assembling the Final Name: Substituents are listed in alphabetical order (bromo- before

propan-2-yl-). Their respective locants are placed before each prefix. This leads to the final,

unambiguous IUPAC name: 3-bromo-5-propan-2-ylbenzoic acid.[1]

Note on Technical Guide and Visualization Requirements: The request for an in-depth technical

guide, data tables, experimental protocols, and Graphviz diagrams is not applicable to the topic

of IUPAC nomenclature for a single chemical compound. These elements are suited for

describing complex processes, experimental results, or signaling pathways, none of which are

inherent to the process of naming a chemical structure. The IUPAC name is a static descriptor

based on established rules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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